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A comprehensive analysis of the correlation between the molecular architecture of undecane

isomers and their boiling points, offering valuable insights for researchers in drug development

and chemical sciences.

The boiling point of a compound is a critical physical property that influences its behavior in

various applications, from purification processes to its pharmacokinetic profile in drug delivery.

For isomers, which share the same molecular formula but differ in their structural arrangement,

boiling points can vary significantly. This guide provides a detailed comparison of the boiling

points of several C11H24 isomers, elucidating the principles that govern these differences and

presenting supporting experimental data and protocols.

The Impact of Molecular Branching on Intermolecular
Forces
Alkanes, such as the isomers of undecane (C11H24), are non-polar molecules. The primary

intermolecular forces governing their physical properties, including boiling point, are the weak

van der Waals dispersion forces. The strength of these forces is directly related to the surface

area of the molecule. Larger, more elongated molecules have a greater surface area, leading

to stronger attractions between molecules and, consequently, higher boiling points.[1]

Conversely, as the degree of branching in an isomer increases, the molecule becomes more

compact and spherical. This reduction in surface area diminishes the points of contact between
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adjacent molecules, weakening the van der Waals forces. As a result, less energy is required to

overcome these intermolecular attractions, leading to a lower boiling point.[1][2]

Comparative Boiling Points of C11H24 Isomers
The following table summarizes the boiling points of n-undecane and several of its branched

isomers, clearly demonstrating the trend of decreasing boiling point with increased branching.

Isomer Name Molecular Structure Boiling Point (°C)

n-Undecane CH3(CH2)9CH3 196

2-Methyldecane CH3CH(CH3)(CH2)7CH3 189.3

3-Methyldecane CH3CH2CH(CH3)(CH2)6CH3 189.1

2,3-Dimethylnonane
CH3CH(CH3)CH(CH3)

(CH2)5CH3
186.9

3,4-Dimethylnonane
CH3CH2CH(CH3)CH(CH3)

(CH2)4CH3
187

2,5-Dimethylnonane
CH3CH(CH3)(CH2)2CH(CH3)

(CH2)3CH3
180

3,5-Dimethylnonane
CH3CH2CH(CH3)CH2CH(CH

3)(CH2)3CH3
180.7

2,2-Dimethylnonane (CH3)3C(CH2)6CH3 178.8

3,7-Dimethylnonane
CH3CH2CH(CH3)

(CH2)2CH(CH3)CH2CH3
183.3

2,6-Dimethylnonane
CH3CH(CH3)

(CH2)3CH(CH3)CH2CH2CH3
173.8 - 176.8

Note: Boiling points are reported at standard atmospheric pressure (760 mmHg).

The data clearly illustrates that the straight-chain isomer, n-undecane, possesses the highest

boiling point. As branching is introduced, for instance in the monomethyl- and dimethyl-

substituted isomers, the boiling points consistently decrease.
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Visualizing the Structure-Property Relationship
The following diagram illustrates the logical relationship between the degree of molecular

branching and the resulting boiling point of C11H24 isomers.

Correlation of Molecular Structure and Boiling Point

C11H24 Isomers

Increased Molecular Branching Decreased Molecular Branching
(More Linear Structure)

More Compact, Spherical Shape Larger, More Elongated Shape

Reduced Molecular Surface Area Increased Molecular Surface Area

Weaker van der Waals Forces Stronger van der Waals Forces

Lower Boiling Point Higher Boiling Point

Click to download full resolution via product page

Molecular branching's effect on boiling point.

Experimental Protocol: Determination of Boiling
Point
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The boiling point of a liquid can be accurately determined using several laboratory techniques.

The micro-boiling point determination method is particularly useful when only a small sample of

the substance is available.

Micro-Boiling Point Determination (Capillary Method)
Objective: To determine the boiling point of a liquid organic compound.

Materials:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., aluminum block on a hot plate or a Thiele tube with heating oil)

Liquid sample (a few mL)

Means to attach the test tube to the thermometer (e.g., rubber band or wire)

Procedure:

Sample Preparation: Add a small amount (2-3 mL) of the liquid sample into the small test

tube.

Capillary Insertion: Place the capillary tube, with its open end facing down, into the test tube

containing the liquid.

Apparatus Assembly: Attach the test tube to the thermometer, ensuring the bottom of the test

tube is level with the thermometer bulb.

Heating: Immerse the assembly into the heating apparatus. The heat should be applied

gradually and evenly.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube as the air inside expands and is expelled. Continue gentle heating until a
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rapid and continuous stream of bubbles is observed. At this point, the vapor pressure of the

liquid has exceeded the atmospheric pressure.

Boiling Point Determination: Turn off the heat and allow the apparatus to cool slowly. The

stream of bubbles will slow down and eventually stop. The boiling point is the temperature at

which the liquid just begins to enter the capillary tube. This occurs when the vapor pressure

of the liquid equals the atmospheric pressure.

Recording: Record the temperature at which the liquid enters the capillary tube. For

accuracy, the determination can be repeated with a fresh sample.

This guide provides a foundational understanding of how the subtle differences in the molecular

architecture of isomers can lead to significant variations in their physical properties. For

researchers and professionals in drug development and chemical sciences, a firm grasp of

these principles is essential for the purification, identification, and application of chemical

compounds.

Need Custom Synthesis?
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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